{[3-(Benzyloxy)phenyl]methyl}(propyl)amine
Overview
Description
{[3-(Benzyloxy)phenyl]methyl}(propyl)amine
is an organic compound that contains a benzene ring and an amine group . It is also known as 3-(benzyloxy)-N-methyl-1-propanamine
.
Synthesis Analysis
The synthesis of amines likeThis compound
can involve several methods. One common method is the reduction of nitriles or amides . Another method involves S N 2 reactions of alkyl halides with ammonia or other amines . Additionally, nucleophilic attack by an azide ion on an alkyl halide, followed by reduction of the azide, can also be used . Molecular Structure Analysis
The molecular structure ofThis compound
can be deduced from its IUPAC name. It contains a benzene ring (benzyloxy), a methyl group attached to an amine (N-methyl), and a propyl group . Chemical Reactions Analysis
Amines, includingThis compound
, can undergo a variety of chemical reactions. These include reactions at the benzylic position, which are very important for synthesis . They can also undergo free radical bromination of alkyl benzenes .
Scientific Research Applications
Antifungal Activity and Drug Development
A novel series of compounds including 5-(4-(benzyloxy)substituted phenyl)-3-((phenylamino)methyl)-1,3,4-oxadiazole-2(3H)-thione Mannich bases were synthesized, demonstrating significant antifungal activity against a variety of human pathogenic fungal strains. Molecular docking studies revealed good binding at the active site of C. albicans cytochrome P450 enzyme lanosterol 14 α-demethylase, suggesting potential for further optimization as antifungal drugs (Nimbalkar et al., 2016).
Synthesis of Cyclic Beta-Amino Alcohol Derivatives
Ir-catalyzed allylic amination of specific carbonate precursors with benzylamine led to the synthesis of optically active cyclic beta-amino alcohol derivatives. These derivatives were synthesized with high enantioselectivity, showcasing a novel route to important intermediates in organic synthesis (Lee et al., 2007).
Enhancement of Reactivity in Material Science
Phloretic acid, a naturally occurring phenolic compound, has been explored as a renewable building block for enhancing the reactivity of molecules towards benzoxazine ring formation. This approach offers a sustainable alternative to traditional phenolation methods in materials science, paving the way for a multitude of applications (Trejo-Machin et al., 2017).
Corrosion Inhibition in Materials
Amine derivative compounds have been synthesized and evaluated for their corrosion inhibition performance on mild steel in an acidic medium. These compounds form a protective film on the steel surface, showcasing the potential for use in corrosion protection applications (Boughoues et al., 2020).
Poly(p-Benzamide) Synthesis for Optical Applications
Poly(p-benzamide)s bearing oligothiophene on the amide nitrogen atom through an alkylene spacer were synthesized, showing significant promise for optical applications. The polymers exhibited π-stacked interaction between the oligothiophene chromophores, indicating potential for use in advanced electronic and photonic devices (Takagi et al., 2013).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as benzimidazole derivatives, have been shown to target key functional proteins in bacterial cell division
Mode of Action
The exact mode of action of {[3-(Benzyloxy)phenyl]methyl}(propyl)amine is currently unknown. These compounds typically bind to their targets, altering their function and leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been shown to affect pathways related to bacterial cell division
Result of Action
Similar compounds have been shown to have antimicrobial activity, suggesting that this compound may also have potential antimicrobial effects .
Properties
IUPAC Name |
N-[(3-phenylmethoxyphenyl)methyl]propan-1-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO/c1-2-11-18-13-16-9-6-10-17(12-16)19-14-15-7-4-3-5-8-15/h3-10,12,18H,2,11,13-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URODAILTZRPXLF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNCC1=CC(=CC=C1)OCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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